Cas no 2228776-27-8 (({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine)

• Product Name: ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine
• CAS No: 2228776-27-8
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 6502900
• PubChem ID: 165866061
• Update Time: 2025-06-11

({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine
• EN300-1735183
• 2228776-27-8
• ({2-[(azetidin-3-yl)methyl]-1,3-thiazol-5-yl}methyl)dimethylamine

• Inchi： 1S/C10H17N3S/c1-13(2)7-9-6-12-10(14-9)3-8-4-11-5-8/h6,8,11H,3-5,7H2,1-2H3
• InChI Key： WEZPRLGPFGYIJA-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1CC1CNC1)CN(C)C

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.4Ų

Additional information on ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine

Chemical Profile of ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine (CAS No. 2228776-27-8)

The compound ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine, identified by its CAS number 2228776-27-8, represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule integrates several key pharmacophoric elements, including an azetidine ring, a thiazole moiety, and a dimethylamino group, which collectively contribute to its unique chemical and pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent versatility of heterocyclic compounds. The azetidin-3-yl moiety in this compound is particularly noteworthy, as azetidine derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The presence of this ring system suggests that the compound may exhibit similar biological activities, making it a promising candidate for further investigation in drug discovery.

The 1,3-thiazol-5-yl group is another critical component of this molecule. Thiazole derivatives are well-documented for their wide range of pharmacological applications, including antifungal, antibacterial, and anti-inflammatory effects. The incorporation of this moiety into the molecular structure of the compound enhances its potential therapeutic utility. Moreover, the methyl)dimethylamine side chain adds an additional layer of complexity, influencing both the solubility and metabolic stability of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting costly wet-lab experiments. By utilizing molecular modeling techniques, scientists can identify potential binding interactions between this compound and biological targets. Preliminary simulations suggest that the ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine may interact with various enzymes and receptors, paving the way for its development as a lead compound in multiple therapeutic areas.

The synthesis of this compound presents an intriguing challenge due to its complex structural features. Traditional synthetic routes often require multi-step processes involving careful regioselective functionalization. However, recent innovations in synthetic methodology have made it possible to streamline these processes, reducing both the time and cost associated with producing high-purity samples. Advances in catalytic systems have also enabled more efficient transformations, further enhancing the feasibility of large-scale synthesis.

In vitro studies have begun to unravel the potential biological profile of ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes implicated in inflammatory diseases. The interaction between the azetidine and thiazole rings with specific amino acid residues on these enzymes appears to be key to its mechanism of action. Further research is needed to fully elucidate these interactions and optimize the compound's potency.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates foreign substances is crucial for determining its suitability as a therapeutic agent. Preliminary data suggest that the presence of the dimethylamino group may influence metabolic pathways, potentially leading to favorable bioavailability and reduced toxicity. However, more comprehensive studies are required to confirm these findings.

The role of computational tools in drug discovery cannot be overstated. Software platforms designed for molecular docking and virtual screening have revolutionized the process by allowing researchers to rapidly assess thousands of compounds for their potential biological activity. In the case of ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-yl}methyl)dimethylamine, these tools have been instrumental in identifying promising analogs and refining lead structures.

The future direction of research on this compound will likely involve interdisciplinary collaborations between chemists, biologists, and computer scientists. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and bring new therapeutic agents to market more efficiently. The combination of traditional synthetic chemistry with cutting-edge computational methods holds great promise for unlocking the full potential of this molecule.

In conclusion, ({2-(azetidin-3-yl)methyl-1,3-thiazol-5-y]}methyl)dimethlamine (CAS No. 2228776-27-) is a structurally complex yet promising compound with significant therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing various human diseases.